Cas no 499970-40-0 (3-Butenoic acid, 2-diazo-, ethyl ester)

• Product Name: 3-Butenoic acid, 2-diazo-, ethyl ester
• CAS No: 499970-40-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1542503
• PubChem ID: 71362377
• Update Time: 2025-04-21

3-Butenoic acid, 2-diazo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-diazo-, ethyl ester
• 2-diazonio-1-ethoxybuta-1,3-dien-1-olate
• 499970-40-0
• DTXSID30786007

• Inchi： 1S/C6H8N2O2/c1-3-5(8-7)6(9)10-4-2/h3H,1,4H2,2H3
• InChI Key： DMVDHOFKVPCDPH-UHFFFAOYSA-N
• SMILES： O(C(C(C=C)=[N+]=[N-])=O)CC

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 28.3Ų

Experimental Properties

• PSA: 62.7